Cas no 2171449-70-8 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid
• CAS No: 2171449-70-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5770947
• PubChem ID: 165504391
• Update Time: 2025-08-03

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]cyclohexane-1-carboxylic acid
• EN300-1480564
• 2171449-70-8
• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-3-18(2)24(25(31)30-28(26(32)33)15-9-4-10-16-28)29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,3-4,9-10,15-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t18?,24-/m0/s1
• InChI Key： NFHQBBOTXBNNKR-LUTIACGYSA-N
• SMILES： OC(C1(CCCCC1)NC([C@H](C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid

Comprehensive Analysis of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid (CAS No. 2171449-70-8)

The compound 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid (CAS No. 2171449-70-8) is a sophisticated peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a cyclohexane backbone and Fmoc-protected amino acid, makes it invaluable for drug development, particularly in the design of peptide-based therapeutics. Researchers are increasingly focusing on this compound due to its potential applications in targeted drug delivery and enzyme inhibition, aligning with current trends in precision medicine.

One of the most searched questions in AI-driven chemistry platforms is: "What are the applications of Fmoc-protected amino acids in modern drug discovery?" This compound addresses this query directly, as its Fmoc group enhances stability during solid-phase peptide synthesis (SPPS), a technique critical for producing biologically active peptides. The 2S stereochemistry further ensures high enantiomeric purity, a key factor in chiral drug development. These attributes make it a hotspot for discussions on green chemistry and sustainable synthesis, topics trending in academic forums and industry conferences.

From a structural perspective, the cyclohexane-carboxylic acid moiety introduces rigidity, which is often leveraged to improve bioavailability in peptidomimetics. This aligns with the growing demand for oral peptide drugs, a niche where traditional peptides face challenges due to poor metabolic stability. Recent PubMed studies highlight its role in conformational studies, answering another frequent search: "How does cyclic amino acid integration affect peptide folding?" Such insights are crucial for computational chemistry models and molecular dynamics simulations.

The 3-methylpentanamide side chain in this compound also deserves attention. Its hydrophobic character is instrumental in membrane permeability optimization—a recurring theme in neuropharmacology and blood-brain barrier (BBB) penetration research. With neurodegenerative disease treatments gaining traction, this compound’s potential in CNS drug design is a frequent topic in grant proposals and patent filings. Notably, its CAS No. 2171449-70-8 is often cross-referenced in chemical databases like SciFinder and Reaxys for structure-activity relationship (SAR) studies.

In the context of SEO optimization, this compound’s nomenclature includes high-value keywords such as "Fmoc-amino acid", "peptide coupling reagent", and "chiral building block". These terms resonate with searches from organic chemists and biotech startups exploring high-throughput screening libraries. Furthermore, its relevance to COVID-19 research (e.g., protease inhibitor design) and cancer immunotherapy (e.g., PD-1/PD-L1 modulators) ensures visibility in cross-disciplinary literature. The compound’s synthetic versatility is underscored by its compatibility with microwave-assisted synthesis, a technique dominating modern lab protocols.

To summarize, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclohexane-1-carboxylic acid represents a nexus of cutting-edge chemistry and therapeutic innovation. Its multifaceted applications—from peptide vaccines to bioconjugation—position it as a staple in R&D pipelines. As the scientific community prioritizes AI-aided molecular design and fragment-based drug discovery, this compound’s structural motifs will continue to inspire breakthroughs in personalized medicine and material science.